Cas no 1424626-47-0 (2-cyano-3-(5-{[(difluoromethyl)sulfanyl]methyl}furan-2-yl)-N-(1,3-thiazol-2-yl)prop-2-enamide)

• Product Name: 2-cyano-3-(5-{[(difluoromethyl)sulfanyl]methyl}furan-2-yl)-N-(1,3-thiazol-2-yl)prop-2-enamide
• CAS No: 1424626-47-0
• MF: C₁₃H₉F₂N₃O₂S₂
• MW: 341.356266736984
• CID: 5763338
• PubChem ID: 8283030
• Update Time: 2025-06-08

2-cyano-3-(5-{[(difluoromethyl)sulfanyl]methyl}furan-2-yl)-N-(1,3-thiazol-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 1424626-47-0
• EN300-26610490
• Z44359809
• 2-cyano-3-(5-{[(difluoromethyl)sulfanyl]methyl}furan-2-yl)-N-(1,3-thiazol-2-yl)prop-2-enamide

• Inchi： 1S/C13H9F2N3O2S2/c14-12(15)22-7-10-2-1-9(20-10)5-8(6-16)11(19)18-13-17-3-4-21-13/h1-5,12H,7H2,(H,17,18,19)/b8-5+
• InChI Key： WUUFTMSMKDOIRN-VMPITWQZSA-N
• SMILES： S(C(F)F)CC1=CC=C(/C=C(\C#N)/C(NC2=NC=CS2)=O)O1

Computed Properties

• Exact Mass: 341.01042521g/mol
• Monoisotopic Mass: 341.01042521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 133Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on 2-cyano-3-(5-{[(difluoromethyl)sulfanyl]methyl}furan-2-yl)-N-(1,3-thiazol-2-yl)prop-2-enamide

Comprehensive Analysis of 2-cyano-3-(5-{[(difluoromethyl)sulfanyl]methyl}furan-2-yl)-N-(1,3-thiazol-2-yl)prop-2-enamide (CAS No. 1424626-47-0)

The compound 2-cyano-3-(5-{[(difluoromethyl)sulfanyl]methyl}furan-2-yl)-N-(1,3-thiazol-2-yl)prop-2-enamide (CAS No. 1424626-47-0) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyano group, a difluoromethylsulfanyl moiety, and a thiazole ring, makes it a subject of intense study for its bioactive properties. Researchers are particularly interested in its role as a potential inhibitor or modulator in enzymatic pathways, given its structural resemblance to known bioactive molecules.

In recent years, the demand for novel heterocyclic compounds like 2-cyano-3-(5-{[(difluoromethyl)sulfanyl]methyl}furan-2-yl)-N-(1,3-thiazol-2-yl)prop-2-enamide has surged due to their applications in drug discovery and crop protection. The furan-thiazole hybrid scaffold is a hotspot in medicinal chemistry, often associated with antimicrobial, anti-inflammatory, and anticancer activities. This compound’s difluoromethylsulfanyl group is particularly noteworthy, as fluorinated compounds are increasingly favored for their enhanced metabolic stability and bioavailability.

The synthesis of CAS No. 1424626-47-0 involves multi-step organic reactions, including Knoevenagel condensation and nucleophilic substitution, to achieve the desired functionalization. Its prop-2-enamide backbone is a critical feature, often exploited in the design of kinase inhibitors and other targeted therapies. The compound’s cyano group further enhances its reactivity, making it a versatile intermediate for derivatization.

From an industrial perspective, 2-cyano-3-(5-{[(difluoromethyl)sulfanyl]methyl}furan-2-yl)-N-(1,3-thiazol-2-yl)prop-2-enamide aligns with the growing trend of sustainable chemistry. Researchers are exploring greener synthetic routes to minimize waste and improve yield, addressing the global push for environmentally friendly processes. Its potential as a bioactive scaffold also resonates with the increasing focus on precision medicine and targeted drug delivery.

In the context of AI-driven drug discovery, compounds like CAS No. 1424626-47-0 are frequently analyzed using machine learning models to predict their pharmacokinetic and toxicological profiles. This approach accelerates the identification of promising candidates while reducing experimental costs. The compound’s thiazole ring, a common motif in FDA-approved drugs, further boosts its appeal for virtual screening campaigns.

For researchers and manufacturers, understanding the structure-activity relationship (SAR) of 2-cyano-3-(5-{[(difluoromethyl)sulfanyl]methyl}furan-2-yl)-N-(1,3-thiazol-2-yl)prop-2-enamide is crucial. Modifications to its furan or thiazole components could unlock new biological activities, paving the way for next-generation therapeutics. The compound’s sulfanyl linker also offers opportunities for further functionalization, expanding its utility in chemical biology.

As the scientific community continues to explore heterocyclic chemistry, CAS No. 1424626-47-0 stands out as a compelling case study. Its combination of fluorine and sulfur atoms, along with its conjugated double bonds, positions it at the forefront of innovation in both pharmaceuticals and materials science. Future studies may reveal its applicability in optoelectronics or catalysis, further broadening its impact.

In summary, 2-cyano-3-(5-{[(difluoromethyl)sulfanyl]methyl}furan-2-yl)-N-(1,3-thiazol-2-yl)prop-2-enamide represents a multifaceted compound with immense potential. Its intricate design and functional diversity make it a valuable asset for researchers aiming to address unmet medical and agricultural challenges. As the field evolves, this compound is likely to play a pivotal role in shaping the future of small-molecule therapeutics and beyond.